Cas no 37851-10-8 (1-Butanone, 1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1-Butanone, 1-[4-(trifluoromethyl)phenyl]-
• CAS No: 37851-10-8
• MF: C₁₁H₁₁F₃O
• MW: 216.199653863907
• CID: 1486405
• PubChem ID: 11378921
• Update Time: 2025-06-23

1-Butanone, 1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[4-(trifluoromethyl)phenyl]-
• 1-[4-(trifluoromethyl)phenyl]butan-1-one
• 4'-(Trifluoromethyl)butyrophenone
• AKOS012086205
• 37851-10-8
• N14008
• 1-(4-(trifluoromethyl)phenyl)butan-1-one
• DTXSID70464034
• SCHEMBL2764867
• A1-13885

• Inchi： 1S/C11H11F3O/c1-2-3-10(15)8-4-6-9(7-5-8)11(12,13)14/h4-7H,2-3H2,1H3
• InChI Key： BULGSEUYSPGOCC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCC)=O)(F)F

Computed Properties

• Exact Mass: 216.07623
• Monoisotopic Mass: 216.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1-Butanone, 1-[4-(trifluoromethyl)phenyl]-

1-Butanone, 1-[4-(Trifluoromethyl)phenyl]- (CAS No. 37851-10-8)

1-Butanone, 1-[4-(Trifluoromethyl)phenyl]- is a versatile organic compound with the CAS registry number 37851-10-8. This compound belongs to the class of ketones and is widely recognized for its unique chemical properties and applications in various industries. The structure of this compound consists of a butanone group attached to a 4-(trifluoromethyl)phenyl ring, making it a valuable intermediate in organic synthesis and a key component in advanced materials research.

The 4-(trifluoromethyl)phenyl group imparts significant electronic and steric effects on the molecule, enhancing its reactivity and stability under various conditions. Recent studies have highlighted its potential in the development of high-performance polymers and pharmaceutical agents. Researchers have explored its role as a building block for constructing complex molecular architectures, leveraging its ability to participate in both nucleophilic and electrophilic reactions.

In terms of physical properties, 1-butanol, 1-[4-(trifluoromethyl)phenyl]- exhibits a melting point of approximately -6°C and a boiling point around 165°C, making it suitable for use in a wide range of thermal conditions. Its solubility in common organic solvents such as dichloromethane and THF further facilitates its application in synthetic chemistry.

The synthesis of this compound typically involves the reaction of chloroarenes with ketones under specific catalytic conditions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in the large-scale production of this compound.

One of the most promising applications of 1-butanol, 1-[4-(trifluoromethyl)phenyl]- is in the field of materials science. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for developing advanced polymers with tailored properties. Researchers have successfully incorporated this compound into polyurethanes and polyesters, resulting in materials with enhanced mechanical strength and thermal stability.

In the pharmaceutical industry, this compound has shown potential as an intermediate in drug discovery programs targeting various therapeutic areas. Its trifluoromethyl group contributes to increased lipophilicity, which is often desirable in drug molecules for improved bioavailability. Recent studies have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, highlighting its potential as a lead compound for future drug development.

Moreover, 1-butanol, 1-[4-(trifluoromethyl)phenyl]- has found applications in agrochemicals and specialty chemicals. Its ability to act as a precursor for herbicides and fungicides has made it an essential component in modern agriculture. The compound's stability under harsh environmental conditions ensures its effectiveness in protecting crops from pests and diseases.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in natural ecosystems.

In conclusion, 1-butanol, 1-[4-(trifluoromethyl)phenyl]- (CAS No. 37851-10-8) is a multifaceted organic compound with significant contributions across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a critical component in modern chemistry research and industrial processes.